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Compound of Interest

Compound Name: Bis(methylthio)methane

Cat. No.: B156853 Get Quote

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of Bis(methylthio)methane (CAS No. 1618-26-4)[1][2]. It is

intended for researchers, scientists, and drug development professionals to ensure the safe

management of this chemical in a laboratory setting.

Hazard Identification and Physicochemical
Properties
Bis(methylthio)methane is a flammable liquid and vapor with a strong, unpleasant stench[1]

[3][4]. It is crucial to be aware of its hazardous properties to handle it safely.

Table 1: Hazard Classification
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[2][5][6][7]

Skin corrosion/irritation 2
H315: Causes skin irritation[2]

[5][6][7]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[2][5][6]

Specific target organ toxicity —

single exposure (respiratory

tract irritation)

3
H335: May cause respiratory

irritation[8]

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects[5][6]

Table 2: Physicochemical and Safety Data

Property Value

Synonyms
2,4-Dithiapentane, Formaldehyde dimethyl

mercaptal[1][9]

Appearance Clear, colorless oily liquid[1]

Molecular Formula C3H8S2[5]

Molecular Weight 108.2 g/mol [5]

Flash Point 43 °C (109.4 °F)[1]

Boiling Point 147 °C[10]

Solubility
Soluble in organic solvents like ethanol and

ether; immiscible in water[10].

Incompatibilities Strong oxidizing agents, strong bases[1][3].

Hazardous Decomposition Products
Carbon monoxide, carbon dioxide, oxides of

sulfur, hydrogen sulfide[1].
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Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

outlines the recommended PPE for handling Bis(methylthio)methane.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part PPE Specification Justification

Eyes/Face

Chemical safety goggles

meeting EN166 or OSHA 29

CFR 1910.133 standards[3]. A

face shield should be worn

over goggles if there is a

splash risk[11].

Protects against splashes that

can cause serious eye

irritation[2][5][6].

Hands

Chemically resistant gloves

(e.g., nitrile, neoprene)[11].

Double gloving is

recommended[11].

Prevents skin contact which

can cause irritation and

dermatitis[1][2][5][6].

Body

Flame-resistant laboratory

coat, buttoned. Chemical-

resistant coveralls for

procedures with higher splash

risk[11].

Protects against skin contact

and contamination of personal

clothing.

Respiratory

All work should be conducted

in a certified chemical fume

hood[1][11]. If engineering

controls are insufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary[11].

Prevents inhalation of vapors

which can cause respiratory

tract irritation[1][8].

Feet
Fully enclosed, chemical-

resistant shoes[11].
Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure
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This section provides a detailed protocol for a typical laboratory workflow involving the use of

Bis(methylthio)methane as a reagent.

Experimental Protocol: General Use of Bis(methylthio)methane in a Reaction

Preparation and Pre-Reaction Setup:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible[1].

Gather all necessary PPE as specified in Table 3 and inspect for integrity.

Don all required PPE before entering the designated work area.

Set up all glassware and equipment inside the chemical fume hood. Ensure all containers

are properly grounded and bonded to prevent static discharge[1][5].

Use spark-proof tools and explosion-proof equipment[1][5].

Reagent Handling and Dispensing:

Before opening, allow the Bis(methylthio)methane container to reach room temperature.

Carefully open the container inside the fume hood.

Use a clean, dry syringe or pipette to measure and transfer the required amount of the

chemical.

Dispense the liquid slowly and carefully to avoid splashing.

Tightly close the container immediately after use and store it in a designated flammables

cabinet away from heat and ignition sources[1][3].

Reaction and Work-up:

Perform the reaction within the chemical fume hood.

Continuously monitor the reaction for any signs of unexpected changes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/47774.pdf
https://pim-resources.coleparmer.com/sds/47774.pdf
https://www.synerzine.com/docs/sds/W2265%20SDS%20(US-English).pdf
https://pim-resources.coleparmer.com/sds/47774.pdf
https://www.synerzine.com/docs/sds/W2265%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/47774.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19706&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, quench the reaction carefully according to the specific experimental

procedure.

During the work-up phase (e.g., extraction, washing), keep all containers capped when not

in use to minimize vapor release.

Post-Reaction and Decontamination:

Decontaminate all glassware and equipment that came into contact with

Bis(methylthio)methane. A suitable method is to rinse with a small amount of an

appropriate organic solvent (e.g., ethanol, acetone) in the fume hood. The rinse solvent

must be collected as hazardous waste.

Wipe down the work surface in the fume hood with a suitable decontaminating solution.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items in the designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Workflow Diagram:
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Operational Workflow for Handling Bis(methylthio)methane

1. Preparation

2. Handling

3. Procedure

4. Cleanup & Disposal

Don appropriate PPE

Set up equipment in fume hood

Dispense Bis(methylthio)methane

Proceed to handling

Securely store primary container

Perform reaction

Begin reaction

Conduct reaction work-up

Decontaminate glassware and surfaces

Proceed to cleanup

Segregate and label waste

Doff and dispose of PPE

Wash hands

Click to download full resolution via product page

Caption: Operational workflow for handling Bis(methylthio)methane.
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Disposal Plan
Proper waste management is critical to ensure laboratory and environmental safety. All waste

contaminated with Bis(methylthio)methane must be treated as hazardous waste[4][10].

Table 4: Waste Disposal Plan

Waste Type Disposal Procedure

Liquid Waste

Collect all liquid waste containing

Bis(methylthio)methane, including reaction

residues and solvent rinses, in a clearly labeled,

sealed, and chemically compatible hazardous

waste container. The container should be

marked as "Hazardous Waste," "Flammable,"

and list the chemical constituents.

Solid Waste

All solid waste, such as contaminated gloves,

pipette tips, paper towels, and absorbent

materials, must be placed in a designated,

sealed, and clearly labeled hazardous waste

container[11].

Empty Containers

Empty containers retain product residue and

vapors and can be dangerous[1][3][4]. They

should be triple-rinsed with a suitable solvent.

The rinsate must be collected as hazardous

liquid waste. The rinsed container should be

disposed of according to institutional guidelines

for hazardous waste containers.

Spill Cleanup Material

In case of a spill, absorb the material with an

inert absorbent such as sand, diatomite, or

activated carbon adsorbent[1][2]. The

contaminated absorbent must be collected in a

sealed container and disposed of as hazardous

solid waste[5].

Emergency Procedures:
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes[1]. Seek medical attention[1].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids[1]. Seek immediate medical attention[1].

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[1].

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water[1]. Seek immediate medical attention[1].

Spills: Evacuate the area and remove all sources of ignition[1]. Ventilate the area. Wearing

appropriate PPE, cover the spill with an inert absorbent material and place it in a closed

container for disposal[1][2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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